Cas no 89296-72-0 (Hexanoic acid, 2-propyl-, 1-iodoethyl ester)

Hexanoic acid, 2-propyl-, 1-iodoethyl ester structure
89296-72-0 structure
Product Name:Hexanoic acid, 2-propyl-, 1-iodoethyl ester
CAS No:89296-72-0
MF:C11H21IO2
MW:312.187716245651
CID:604971
PubChem ID:71323478
Update Time:2025-04-19

Hexanoic acid, 2-propyl-, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-propyl-, 1-iodoethyl ester
    • 1-iodoethyl 2-propylhexanoate
    • DTXSID80753067
    • 89296-72-0
    • Inchi: 1S/C11H21IO2/c1-4-6-8-10(7-5-2)11(13)14-9(3)12/h9-10H,4-8H2,1-3H3
    • InChI Key: LRBFRWWXJIFXIV-UHFFFAOYSA-N
    • SMILES: IC(C)OC(C(CCC)CCCC)=O

Computed Properties

  • Exact Mass: 312.05863g/mol
  • Monoisotopic Mass: 312.05863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų
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